Cas no 2287332-26-5 (Bicyclo[1.1.1]pentane-1-methanamine, 3-propyl-)
Bicyclo[1.1.1]pentane-1-methanamine, 3-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[1.1.1]pentane-1-methanamine, 3-propyl-
- {3-propylbicyclo[1.1.1]pentan-1-yl}methanamine
- (3-Propyl-1-bicyclo[1.1.1]pentanyl)methanamine
- 2287332-26-5
- EN300-6760418
-
- Inchi: 1S/C9H17N/c1-2-3-8-4-9(5-8,6-8)7-10/h2-7,10H2,1H3
- InChI Key: VRLNPBDCRLYOCE-UHFFFAOYSA-N
- SMILES: C12(CN)CC(CCC)(C1)C2
Computed Properties
- Exact Mass: 139.136099547g/mol
- Monoisotopic Mass: 139.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.008±0.06 g/cm3(Predicted)
- Boiling Point: 167.4±8.0 °C(Predicted)
- pka: 10.44±0.29(Predicted)
Bicyclo[1.1.1]pentane-1-methanamine, 3-propyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6760418-0.05g |
{3-propylbicyclo[1.1.1]pentan-1-yl}methanamine |
2287332-26-5 | 95.0% | 0.05g |
$2472.0 | 2025-03-13 | |
| Enamine | EN300-6760418-0.1g |
{3-propylbicyclo[1.1.1]pentan-1-yl}methanamine |
2287332-26-5 | 95.0% | 0.1g |
$2589.0 | 2025-03-13 | |
| Enamine | EN300-6760418-0.25g |
{3-propylbicyclo[1.1.1]pentan-1-yl}methanamine |
2287332-26-5 | 95.0% | 0.25g |
$2707.0 | 2025-03-13 | |
| Enamine | EN300-6760418-0.5g |
{3-propylbicyclo[1.1.1]pentan-1-yl}methanamine |
2287332-26-5 | 95.0% | 0.5g |
$2825.0 | 2025-03-13 | |
| Enamine | EN300-6760418-1.0g |
{3-propylbicyclo[1.1.1]pentan-1-yl}methanamine |
2287332-26-5 | 95.0% | 1.0g |
$2943.0 | 2025-03-13 | |
| Enamine | EN300-6760418-2.5g |
{3-propylbicyclo[1.1.1]pentan-1-yl}methanamine |
2287332-26-5 | 95.0% | 2.5g |
$5767.0 | 2025-03-13 | |
| Enamine | EN300-6760418-5.0g |
{3-propylbicyclo[1.1.1]pentan-1-yl}methanamine |
2287332-26-5 | 95.0% | 5.0g |
$8534.0 | 2025-03-13 | |
| Enamine | EN300-6760418-10.0g |
{3-propylbicyclo[1.1.1]pentan-1-yl}methanamine |
2287332-26-5 | 95.0% | 10.0g |
$12653.0 | 2025-03-13 |
Bicyclo[1.1.1]pentane-1-methanamine, 3-propyl- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Bicyclo[1.1.1]pentane-1-methanamine, 3-propyl-
Exploring the Unique Properties and Applications of Bicyclo[1.1.1]pentane-1-methanamine, 3-propyl- (CAS No. 2287332-26-5)
In the ever-evolving field of organic chemistry, Bicyclo[1.1.1]pentane-1-methanamine, 3-propyl- (CAS No. 2287332-26-5) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This bicyclic amine derivative, characterized by its rigid [1.1.1]pentane scaffold, offers intriguing possibilities in drug discovery, materials science, and agrochemical research. Researchers are particularly drawn to its high strain energy and three-dimensional spatial arrangement, which can impart novel characteristics to molecules incorporating this moiety.
The 3-propyl substitution on the bicyclo[1.1.1]pentane core introduces additional versatility to this compound, making it valuable for structure-activity relationship (SAR) studies. In pharmaceutical applications, this scaffold is being explored as a bioisostere for aromatic rings or tert-butyl groups, potentially improving metabolic stability and solubility of drug candidates. Recent publications highlight its use in developing CNS-active compounds and proteolysis targeting chimeras (PROTACs), addressing current challenges in neurodegenerative disease treatment and targeted protein degradation.
From a synthetic chemistry perspective, Bicyclo[1.1.1]pentane-1-methanamine, 3-propyl- represents an exciting challenge for method development. The compound's preparation typically involves multi-step synthetic routes that may include [1.1.1]propellane opening reactions followed by functional group transformations. Recent advances in flow chemistry and photocatalysis have opened new possibilities for more efficient synthesis of this and related BCP (bicyclo[1.1.1]pentane) derivatives.
Material scientists are investigating the potential of CAS No. 2287332-26-5 in creating advanced polymers with unique mechanical properties. The compound's highly strained structure could lead to materials with exceptional energy storage capacity or unusual thermal characteristics. These applications align with growing interest in sustainable materials and green chemistry initiatives, making this compound relevant to current industrial trends.
In the context of computational chemistry and AI-assisted drug design, Bicyclo[1.1.1]pentane-1-methanamine, 3-propyl- serves as an interesting case study for molecular property prediction. Its non-classical structure challenges conventional QSAR models, prompting development of more sophisticated machine learning approaches for accurate ADMET prediction. This aspect is particularly relevant given the pharmaceutical industry's increasing reliance on in silico screening methods to accelerate drug discovery.
The compound's stability profile and reactivity patterns continue to be subjects of active research. Studies focus on understanding its behavior under various catalytic conditions and potential for C-H functionalization. These investigations contribute to broader knowledge about strained hydrocarbon chemistry, a field that has seen renewed interest with the development of new transition metal catalysts and organocatalysts.
From a commercial perspective, CAS No. 2287332-26-5 represents a growing segment in fine chemical supply chains. As demand increases for three-dimensional building blocks in drug discovery, manufacturers are developing scalable processes for this and related compounds. The market for such sp3-rich fragments has expanded significantly, driven by the pharmaceutical industry's need to overcome flatland molecules limitations in lead optimization.
Environmental and safety considerations for handling Bicyclo[1.1.1]pentane-1-methanamine, 3-propyl- follow standard protocols for amine-containing compounds. While not classified as hazardous under current regulations, proper laboratory practices should always be observed when working with this chemical. Researchers emphasize the importance of structural characterization through techniques like NMR spectroscopy and mass spectrometry to ensure compound purity and identity.
The future outlook for CAS No. 2287332-26-5 appears promising, with potential applications extending beyond current uses. Ongoing research explores its incorporation into metal-organic frameworks (MOFs), supramolecular systems, and as a component in catalytic asymmetric synthesis. As synthetic methods improve and fundamental understanding of its properties deepens, Bicyclo[1.1.1]pentane-1-methanamine, 3-propyl- will likely play an increasingly important role in multiple scientific disciplines.
2287332-26-5 (Bicyclo[1.1.1]pentane-1-methanamine, 3-propyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)